Cas no 899948-58-4 (N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide
• CAS No: 899948-58-4
• MF: C₁₅H₁₃F₃N₄O₃S
• MW: 386.348932027817
• CID: 5489479
• Update Time: 2025-06-03

N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(acetylamino)phenyl]-2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]-
• N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide

• Inchi： 1S/C15H13F3N4O3S/c1-8(23)19-9-2-4-10(5-3-9)20-13(25)7-26-14-21-11(15(16,17)18)6-12(24)22-14/h2-6H,7H2,1H3,(H,19,23)(H,20,25)(H,21,22,24)
• InChI Key： SRWKQCDULVCLEK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(C)=O)C=C1)(=O)CSC1NC(=O)C=C(C(F)(F)F)N=1

Additional information on N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide

N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide (CAS No. 899948-58-4): A Comprehensive Overview

N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide (CAS No. 899948-58-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is a derivative of acetamide and pyrimidine, incorporating a trifluoromethyl group and a sulfanyl moiety. The unique structural features of this molecule make it an intriguing candidate for various biological studies and drug development initiatives.

The chemical structure of N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide is characterized by a central acetamide group attached to a phenyl ring, which is further substituted with a pyrimidine ring containing a trifluoromethyl group and an oxo functionality. The sulfanyl linkage adds another layer of complexity and reactivity to the molecule. This intricate structure not only influences the compound's physical properties but also plays a crucial role in its biological activity.

Recent research has highlighted the potential of N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide in various therapeutic areas. Studies have shown that this compound exhibits significant antimicrobial and antiviral properties, making it a promising candidate for the development of new drugs to combat resistant strains of bacteria and viruses. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibited the growth of several multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).

In addition to its antimicrobial properties, N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide has also shown promise in cancer research. Preliminary studies have indicated that this compound can selectively target and inhibit the proliferation of cancer cells while sparing normal cells. The mechanism of action appears to involve the disruption of key signaling pathways involved in cell growth and survival. These findings suggest that N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide could be further developed as a potential anticancer agent.

The pharmacokinetic properties of N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide have also been investigated. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's stability under physiological conditions and its ability to cross biological membranes make it suitable for systemic administration.

From a synthetic perspective, the preparation of N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide involves several steps, including the synthesis of key intermediates such as 4-acetamidophenylamine and 6-chloro-4-trifluoromethylpyrimidine. The final step typically involves the coupling reaction between these intermediates under appropriate conditions to form the desired product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Despite its promising properties, N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide is still in the early stages of development. Further clinical trials are necessary to fully evaluate its safety and efficacy in humans. Preclinical studies have provided valuable insights into the compound's potential therapeutic applications, but more extensive research is required to address any potential side effects or toxicity issues.

In conclusion, N-(4-acetamidophenyl)-2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide (CAS No. 899948-58-4) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and promising biological activities make it an exciting candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, contributing to the advancement of medicinal chemistry and drug discovery.